N-(2-fluorophenyl)-2-[(4-nitrobenzyl)thio]acetamide

• IUPAC Name: N-(2-fluorophenyl)-2-[(4-nitrophenyl)methylsulfanyl]acetamide
• InChI: InChI=1S/C15H13FN2O3S/c16-13-3-1-2-4-14(13)17-15(19)10-22-9-11-5-7-12(8-6-11)18(20)21/h1-8H,9-10H2,(H,17,19)
• InChI Key: JUDFLTRKBXSWIT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)CSCC2=CC=C(C=C2)[N+](=O)[O-])F
• Molecular Formula: C15H13FN2O3S
• Molecular Weight: 320.3 g/mol

Description

N-(2-fluorophenyl)-2-[(4-nitrobenzyl)thio]acetamide is a chemical compound that has gained significant attention in scientific research. It is commonly referred to as FNPA and is used as a tool compound in various biochemical and physiological experiments.

Mechanism of Action

FNPA works by selectively modifying thiol-containing proteins. It reacts with the thiol group of cysteine residues in proteins, leading to the formation of a covalent bond. This covalent modification can alter the structure and function of the protein, leading to changes in its activity. FNPA is highly selective for thiol-containing proteins and does not react with other amino acids.
Biochemical and Physiological Effects
FNPA has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes that contain thiol groups, such as protein tyrosine phosphatases and glutathione S-transferases. FNPA has also been shown to induce oxidative stress and apoptosis in cancer cells. Moreover, FNPA has been shown to modulate the activity of ion channels and transporters.

Advantages and Limitations for Lab Experiments

FNPA has several advantages for use in lab experiments. It is a potent and selective tool compound that can be used to study the role of thiol-containing proteins in various biological processes. Moreover, FNPA is stable and can be easily synthesized in large quantities. However, FNPA has some limitations. It can react with other thiol-containing molecules in the cell, leading to non-specific effects. Moreover, the covalent modification of proteins by FNPA can be irreversible, making it difficult to study the effects of FNPA on protein function over time.

Future Directions

There are several future directions for research on FNPA. One area of research is to develop improved derivatives of FNPA that are more selective and less toxic. Another direction is to study the effects of FNPA on the activity of specific thiol-containing proteins in various biological processes. Moreover, it would be interesting to investigate the potential therapeutic applications of FNPA in various diseases, such as cancer and neurodegenerative disorders.
Conclusion
In conclusion, FNPA is a potent and selective tool compound that has gained significant attention in scientific research. It is widely used to study the role of thiol-containing proteins in various biological processes. FNPA works by selectively modifying thiol-containing proteins, leading to changes in their activity. It has several advantages for use in lab experiments, but also has some limitations. There are several future directions for research on FNPA, including the development of improved derivatives and the investigation of potential therapeutic applications.

Synthesis Methods

FNPA can be synthesized using a two-step process. The first step involves the reaction of 2-fluoroacetophenone with thioanisole in the presence of a base such as potassium carbonate. The resulting product is then reacted with 4-nitrobenzyl bromide in the presence of a base and a catalyst such as copper iodide. The final product is obtained by purification using column chromatography.

Scientific Research Applications

FNPA is widely used as a tool compound in various biochemical and physiological experiments. It is used to study the role of thiol-containing proteins in various biological processes. FNPA is also used to investigate the effects of thiol-reactive compounds on protein function. Moreover, FNPA is used to study the mechanism of action of various drugs that target thiol-containing proteins.